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Compound of Interest

Compound Name: Spiraeoside

Cat. No.: B190383

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical component of laboratory operations and
environmental responsibility. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans for Spiraeoside. The following
procedural, step-by-step guidance is based on established safety protocols for handling
hazardous chemicals in a laboratory setting.

Immediate Safety and Handling Precautions

Spiraeoside is classified as harmful if swallowed.[1] Therefore, appropriate personal protective
equipment (PPE) must be worn at all times when handling this compound. Before beginning
any disposal procedures, it is imperative to consult your institution's specific chemical hygiene
plan and local regulations. All personnel handling chemical waste must be trained in proper
waste handling and disposal procedures.[2][3]

Personal Protective Equipment (PPE):
e Gloves: Wear suitable chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A lab coat or other protective clothing is required.
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o Respiratory Protection: If there is a risk of dust formation, respiratory protection should be
worn.[4]

General Handling:

Avoid dust formation.[1]

Wash hands thoroughly after handling.[1]

Keep away from food, drink, and animal feedingstuffs.[1]

Do not eat, drink, or smoke in areas where chemicals are handled.[5]

Quantitative Data Summary

For proper waste labeling and documentation, the following key chemical identifiers for
Spiraeoside are provided.

Property Value

Chemical Name Spiraeoside, Quercetin 4'-O-glucoside
CAS Number 20229-56-5[1][6]

Molecular Formula C21H20012[6]

Molecular Weight 464.38 g/mol [6]

Acute Toxicity 4 (Oral), H302 (Harmful if
swallowed)[1]

Hazard Classification

Storage Store in a dry, cool place.[1]

Step-by-Step Disposal Protocol

All waste containing Spiraeoside, including the pure compound, solutions, and contaminated
materials, should be treated as hazardous chemical waste.[2][7] Under no circumstances
should Spiraeoside or its solutions be disposed of down the drain.[2][8]

Step 1: Waste Segregation
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Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.[9][10]

Solid Waste: Collect unused or expired Spiraeoside powder in a designated, compatible,
and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Spiraeoside should be collected in a separate, leak-proof
container designated for hazardous liquid waste. Ensure the container is compatible with the
solvent used.

Contaminated Materials: Items such as gloves, weighing papers, pipette tips, and paper
towels contaminated with Spiraeoside should be collected in a designated container for
chemically contaminated solid waste.[4]

Step 2: Waste Container Management

Container Selection: Use appropriate, leak-proof containers made of a material that does not
react with the waste. Plastic is often preferred.[7][9] The container must have a secure, tight-
fitting cap.[9]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("Spiraeoside"), and any other identifiers required by your institution.

[71°]

Closure: Keep waste containers closed at all times, except when adding waste.[2][7][9]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near

the point of generation.[7][9]

The SAA must be inspected weekly for any signs of leakage.[9]
Do not accumulate more than 55 gallons of hazardous waste in an SAA.[7]

Once a container is full, it must be removed from the SAA within three days.[9]

Step 4: Final Disposal
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Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal company.[2][7] Follow all
local, state, and federal regulations for chemical waste disposal.

Disposal of Empty Containers

A container that has held Spiraeoside is still considered hazardous waste. To dispose of it as
regular trash, it must be triple-rinsed.[2]

» Rinse the empty container three times with a suitable solvent (such as water or another
solvent capable of removing the residue).

e Each rinse should use a volume of solvent equal to about 5% of the container's volume.[2]
e Collect the rinseate and dispose of it as hazardous liquid waste.[2]

« After triple-rinsing, deface or remove the original chemical label and remove the cap before
disposing of the container in the regular trash.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal
of Spiraeoside waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b190383?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b190383?utm_src=pdf-body
https://www.benchchem.com/product/b190383?utm_src=pdf-body-img
https://www.benchchem.com/product/b190383?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. carlroth.com [carlroth.com]

e 2.vumc.org [vumc.org]

e 3. benchchem.com [benchchem.com]

e 4. benchchem.com [benchchem.com]

» 5. sigmaaldrich.com [sigmaaldrich.com]

e 6. scbt.com [scbt.com]

e 7. ehrs.upenn.edu [ehrs.upenn.edu]

e 8. acs.org [acs.org]

e 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines

[cwu.edu]
e 10. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

» To cite this document: BenchChem. [Proper Disposal of Spiraeoside: A Comprehensive
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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